Cas no 1872059-64-7 ((Octahydro-1-benzofuran-2-yl)methanesulfonamide)

• Product Name: (Octahydro-1-benzofuran-2-yl)methanesulfonamide
• CAS No: 1872059-64-7
• MF: C₉H₁₇NO₃S
• MW: 219.301181554794
• CID: 5716271
• PubChem ID: 130636937
• Update Time: 2023-10-15

(Octahydro-1-benzofuran-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1872059-64-7
• (Octahydro-1-benzofuran-2-yl)methanesulfonamide
• EN300-1120799
• 2-Benzofuranmethanesulfonamide, octahydro-

• Inchi： 1S/C9H17NO3S/c10-14(11,12)6-8-5-7-3-1-2-4-9(7)13-8/h7-9H,1-6H2,(H2,10,11,12)
• InChI Key： STIPKBKQANFHCT-UHFFFAOYSA-N
• SMILES： S(CC1CC2CCCCC2O1)(N)(=O)=O

Computed Properties

• Exact Mass: 219.09291458g/mol
• Monoisotopic Mass: 219.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Boiling Point: 383.9±34.0 °C(Predicted)
• pka: 10.38±0.60(Predicted)